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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether that
serves as a versatile intermediate and building block in various chemical syntheses. Its unique
substitution pattern, with a methoxy group and two meta-positioned methyl groups, influences
its reactivity, making it a subject of interest in both industrial and academic research. The
electron-donating nature of these substituents activates the aromatic ring, rendering it
susceptible to electrophilic substitution reactions. This guide provides an in-depth overview of
the primary industrial and research applications of 3,5-Dimethylanisole, complete with
guantitative data, detailed experimental protocols, and visualizations of key chemical
processes.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 3,5-Dimethylanisole
Is presented below for easy reference.
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Property Value Reference(s)
Molecular Formula CoH120 [1112][3]
Molecular Weight 136.19 g/mol [11[2][3]

CAS Number 874-63-5 [1][21[3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 193 °C [4]

Density 0.963 g/mL at 25 °C [4]

Refractive Index

n20/D 1.512

[4]

Flash Point

66 °C (closed cup)

[4]

Solubility

Insoluble in water; soluble in
organic solvents like alcohols

and ethers.

1H NMR (CDCls, 400MHz)

0 6.60 (s, 1H), 6.53 (s, 2H),
3.77 (s, 3H), 2.29 (s, 6H)

[4]

InChl

InChl=1S/C9H120/c1-7-4-
8(2)6-9(5-7)10-3/h4-6H,1-3H3

[1](2]

SMILES

COclcc(C)ec(C)ecl

[4]

Industrial Applications

The primary documented industrial application of 3,5-Dimethylanisole is in the synthesis of

thermosensitive color-forming materials, which are used in thermal paper, color-changing

coatings, and textiles.[4]

Synthesis of Thermosensitive Dyes

3,5-Dimethylanisole is a key precursor in the production of specific benzofuran-based dyes.

These dyes are typically colorless but undergo a color change upon heating in the presence of

a developer.[4]
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This protocol describes the synthesis of a thermosensitive color-forming material using 3,5-
Dimethylanisole as a starting material.[4]

Materials:
e 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid
e 3,5-Dimethylanisole

o Concentrated sulfuric acid (or another dehydrating strong acid like fuming sulfuric acid,
phosphoric acid, or polyphosphoric acid)

o Sodium hydroxide (or another strong base like potassium hydroxide, sodium carbonate, or
potassium carbonate)

o Ethyl acetate

o Water

» Saturated brine solution
Procedure:

 In a suitable reaction vessel, condense 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid
with 3,5-Dimethylanisole in the presence of a dehydrating strong acid (e.g., concentrated
sulfuric acid).

» After the condensation reaction is complete, hydrolyze the intermediate product.

o Adjust the reaction mixture to alkaline conditions using a strong base (e.g., sodium
hydroxide).

o Heat the alkaline mixture to facilitate the formation of the final thermosensitive color-forming
material.

» After cooling, add water to the reaction mixture and extract the organic phase with ethyl
acetate.
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Wash the organic phase with a saturated brine solution.
Dry the organic phase over an anhydrous drying agent.
Remove the solvent under reduced pressure to obtain the crude product.

Purify the product by column chromatography to yield the final thermosensitive dye.
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Reactants

Workflow for Thermosensitive Dye Synthesis

3,5-Dii

Process

2-(2-hydroxy-4

ion & Heating |—>| Extraction & Purification |»

Thermosensitive Dye
(6'-diethylamino-1',3-dimethylfluoran)
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General Workflow for Friedel-Crafts Acylation

3,5-Dimethylanisole
Acetyl Chloride
AICIs in CH2Cl2

'

Reaction at 0°C to RT
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Quenching with HCl/Ice
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Washing with NaHCOs
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Drying over MgSOa

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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